BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safe Handling of tert-Butyl 4-(4-
ilodophenyl)piperazine-1-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

Tert-butyl 4-(4-
Compound Name: iodophenyl)piperazine-1-

carboxylate

Cat. No.: B115241

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for tert-butyl 4-(4-iodophenyl)piperazine-1-carboxylate
(CAS No. 151978-66-4). The information herein is intended to support laboratory safety and
procedural development for professionals in research and drug development.

Chemical Identification and Physical Properties

tert-Butyl 4-(4-iodophenyl)piperazine-1-carboxylate is a substituted piperazine derivative.
The presence of the iodophenyl group and the Boc-protecting group influences its reactivity
and handling requirements.
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Property Value Source
CAS Number 151978-66-4 [11[2][3][4]
Molecular Formula C15H21IN202 [2]
Molecular Weight 388.24 g/mol [2][4]
Appearance Solid [1]

Purity Typically >97% [2][3]

Keep in a dark place, sealed in

Storage dry, room temperature [4]
conditions.

Boiling Point 439.5°C at 760 mmHg [5]

Flash Point 219.6°C [5]

Density 1.481 g/cm3 [5]

Hazard Identification and Safety Precautions

While the toxicological properties of this specific compound have not been fully investigated, it
is classified as an irritant and may be harmful by ingestion and inhalation.[1] The material is
irritating to mucous membranes and the upper respiratory tract.[1]

GHS Precautionary Statements:

Code Statement

Wear protective gloves/protective clothing/eye

P280 . .

protection/face protection.[1]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses if

present and easy to do - continue rinsing.[1]

It is imperative to handle this compound in a well-ventilated area, preferably within a chemical
fume hood.[1]
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Personal Protective Equipment (PPE) and
Engineering Controls

To ensure safe handling, the following personal protective equipment and engineering controls
are mandatory:

Control Specification

Use only in a chemical fume hood with
Engineering Controls adequate ventilation.[1] A safety shower and

eyewash station must be readily available.[1]

Eye/Face Protection Wear protective safety goggles.[1]

Wear chemical-resistant gloves and protective
Skin Protection clothing. Chemical resistant boots are also

recommended.[1]

) ) If dust or aerosols are generated, use a NIOSH-
Respiratory Protection ]
approved respirator.

Handling, Storage, and Disposal

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not ingest or inhale.[1]

Keep container tightly closed when not in use.[1]

Wash thoroughly after handling.
Storage:
« Store in a cool, dry, well-ventilated place.[1]

o Keep containers tightly closed.[1]
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Disposal:

e Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber.[1]

» All federal, state, and local environmental regulations must be observed.[1]

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with clean, running
Eye Contact water for at least 15 minutes, keeping eyelids

open.[1] Seek medical attention.[1]

Wash the affected area with generous quantities
_ of running water and non-abrasive soap.[1]
Skin Contact ) )
Cover the area with an emollient and seek

medical attention.[1]

Remove the victim to fresh air. If breathing is
Inhalation difficult, administer oxygen.[1] Seek medical

attention.[1]

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or appropriate
foam.

o Specific Hazards: Emits toxic fumes under fire conditions.[1]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.
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Accidental Release Measures

o Wear appropriate personal protective equipment.
e Sweep up the solid material, avoiding dust generation.
e Place in a sealed container for disposal.

» Ventilate the area and wash the spill site after material pickup is complete.

Visualized Workflows and Relationships

The following diagrams illustrate key workflows and logical relationships for handling tert-butyl
4-(4-iodophenyl)piperazine-1-carboxylate.
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General Handling Workflow

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Ensure Fume Hood is Operational

Y

Gather All Necessary Materials

Proceed to handling

Handling

Weigh Compound in Fume Hood

Y

Dissolve in Appropriate Solvent

Y

Perform Reaction Under Inert Atmosphere (if required)

Proceed to cleanup

Cleanup and Disposal

Quench Reaction (e.g., with ice water)

l

Dispose of Waste in Designated Containers

l

Clean Glassware Thoroughly

l

Decontaminate Work Area
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First Aid Decision Tree

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediate Actions

Wash with plenty of water and soap Flush with water for 15 minutes Move to fresh air Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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